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Compound of Interest

Compound Name: TGR5 Receptor Agonist 3
Cat. No.: B12395793
Get Quote
\ J

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and maintaining regulatory compliance. This document provides essential safety and logistical
information for the proper disposal of TGR5 Receptor Agonist 3, a potent activator of the
Takeda G-protein-coupled receptor 5 (TGR5).

Chemical Identity:

e IUPAC Name: 3-(2-Chlorophenyl)-N-(4-chlorophenyl)-N,5-dimethyl-1,2-oxazole-4-
carboxamide

e CAS Number: 1197300-24-5

Immediate Safety and Handling Precautions

Before handling TGR5 Receptor Agonist 3, it is crucial to consult the material safety data
sheet (MSDS) provided by the supplier. The following are general safety precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.
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» Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation exposure.

» Handling: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale. Wash
hands thoroughly after handling.

Quantitative Data

The following table summarizes key quantitative data for TGR5 Receptor Agonist 3.

Parameter Value Reference
Molecular Formula C18H14CI2N202 [1]
Molecular Weight 361.2 g/mol [1]
Solubility in DMSO ~50 mg/mL [2]
Solubility in Ethanol ~30 mg/mL [2]

ECso (CAMP formation in

HEK293 cells) 23 pM s

ICso (CYP2C19 inhibition) 316.2 nM [1]

ICso (CYP3A4 inhibition) 1,259 nM [1]

Disposal Procedures

The disposal of TGR5 Receptor Agonist 3 and its associated waste must be conducted in
accordance with all applicable federal, state, and local regulations. The following is a step-by-
step guide for its proper disposal:

o Waste Identification: All materials that have come into contact with TGR5 Receptor Agonist
3, including the pure compound, solutions, contaminated labware (e.g., pipette tips, vials,
gloves), and cleaning materials, should be considered hazardous waste.

o Waste Segregation:
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o Solid Waste: Collect unused or expired solid TGR5 Receptor Agonist 3, as well as
contaminated disposable items, in a designated, clearly labeled, and sealable hazardous
waste container.

o Liquid Waste: Collect solutions containing TGR5 Receptor Agonist 3 in a separate, leak-
proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

o Container Labeling: All hazardous waste containers must be clearly labeled with the words
"Hazardous Waste," the full chemical name ("3-(2-Chlorophenyl)-N-(4-chlorophenyl)-N,5-
dimethyl-1,2-oxazole-4-carboxamide"), the CAS number ("1197300-24-5"), and the primary
hazard(s).

o Storage: Store sealed hazardous waste containers in a designated and secure satellite
accumulation area, away from incompatible materials, until they are collected for disposal.

o Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal company.

Experimental Protocols

TGRS Activation Assessment via CAMP Assay in HEK293
Cells

This protocol describes a common method to assess the agonistic activity of TGR5 Receptor
Agonist 3 by measuring the intracellular accumulation of cyclic adenosine monophosphate
(cAMP) in human embryonic kidney (HEK293) cells engineered to express the TGR5 receptor.

Materials:

HEK293 cells stably expressing human TGR5

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin
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TGR5 Receptor Agonist 3

Forskolin (positive control)

cAMP assay kit (e.g., HTRF, ELISA)

96-well cell culture plates

Procedure:

Cell Culture: Culture the TGR5-expressing HEK293 cells in DMEM supplemented with 10%
FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% COx.

Cell Seeding: Seed the cells into 96-well plates at an appropriate density and allow them to
adhere overnight.

Compound Preparation: Prepare a stock solution of TGR5 Receptor Agonist 3 in DMSO.
Create a serial dilution of the compound in assay buffer to the desired concentrations. Also,
prepare a solution of forskolin as a positive control.

Cell Treatment: Remove the culture medium from the cells and replace it with the different
concentrations of TGR5 Receptor Agonist 3 or forskolin. Include a vehicle control (DMSO).

Incubation: Incubate the plate at 37°C for the time specified in the CAMP assay kit
instructions (typically 30-60 minutes).

CAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a
suitable cAMP assay kit, following the manufacturer's protocol.

Data Analysis: Plot the cCAMP concentration against the logarithm of the agonist
concentration and fit the data to a sigmoidal dose-response curve to determine the ECso
value.

Visualizations
TGRS Signaling Pathway

The following diagram illustrates the canonical signaling pathway activated by a TGR5 agonist.
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Caption: TGR5 agonist activation of the Gas-cAMP-PKA signaling cascade.

Experimental Workflow for TGR5 Agonist Disposal

This diagram outlines the procedural steps for the safe disposal of TGR5 Receptor Agonist 3.
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Start: Handling TGR5 Agonist 3

Identify all contaminated materials as
hazardous waste

'

Segregate into Solid and Liquid
waste streams

'

Label containers with chemical name,
CAS number, and hazard warnings

'

Store in a designated satellite
accumulation area

'

Arrange for pickup by licensed
hazardous waste disposal service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of TGR5 Receptor Agonist 3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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